Cas no 76379-04-9 (Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate)

Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate structure
76379-04-9 structure
Product Name:Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate
CAS No:76379-04-9
MF:C11H20N2O5
MW:260.286903381348
CID:537919
Update Time:2023-08-03

Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,5-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-, methyl ester,(R)-
    • methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate
    • CGMQVXPBMLTDSL-SSDOTTSWSA-N
    • Methyl t-butyloxycarbonyl-D-isoglutaminate
    • Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate
    • Inchi: 1S/C11H20N2O5/c1-11(2,3)18-10(16)13-7(9(12)15)5-6-8(14)17-4/h7H,5-6H2,1-4H3,(H2,12,15)(H,13,16)/t7-/m1/s1
    • InChI Key: CGMQVXPBMLTDSL-SSDOTTSWSA-N
    • SMILES: O(C(N[C@@H](C(N)=O)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 322
  • XLogP3: -0.8
  • Topological Polar Surface Area: 108
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